Coiled-coil and C2 domain-containing protein 2A isoform a (1275-1287)
Description
Coiled-coil and C2 domain-containing protein 2A
Scientific Research Applications
Structural Characteristics and Interactions
Unusual Ultrastructures of Coiled-coil Proteins : Branchiostoma intermediate filament (IF) protein C2, containing a coiled-coil domain, demonstrates unique ultrastructural properties when examined via electron microscopy. The coiled-coil domain contributes significantly to the formation of double-stranded coiled-coil dimers, indicating a structural role in protein assembly (Karabinos & Schünemann, 2014).
RNA Binding and Cancer Marker Potential : Coiled-coil domain-containing protein-124 (Ccdc124) has been identified as an RNA-binding protein associated with cell division and ribosome biology. It shows increased expression in various cancer types, suggesting its potential as a novel cancer cell marker (Arslan et al., 2021).
Involvement in Mitochondrial Function and Migration in Cancer : Coiled-coil-helix-coiled-coil-helix domain-containing 2 (CHCHD2), a mitochondrial protein, is linked to the EGFR gene and has been found to be coamplified with EGFR in non-small cell lung carcinoma (NSCLC). It plays a role in mitochondrial function and cell migration, impacting the cancer phenotype associated with NSCLC (Wei et al., 2015).
Cytokinesis and Cell Division : CCDC124, a coiled-coil domain-containing protein, is involved in cytokinesis and interacts with various mRNAs. The over-expression of CCDC124 mRNA and the accumulation of its protein variant have been reported in cancers, positioning it as a potential novel marker for cancer cells (Arslan et al., 2021).
Immunological Roles
Immune Response in Invertebrates : Three novel C1q domain-containing (C1qDC) proteins were identified in the disk abalone (Haliotis discus discus), indicating their involvement in various innate immune responses. These proteins exhibit transcriptional changes in response to bacterial pathogens, suggesting a role in the immune defense mechanisms (Bathige et al., 2016).
Binding Activity Against Bacterial Species : In Hyriopsis cumingii, four C1qDC proteins have been identified, involved in anti-bacterial immune defense. These proteins show binding activity against different bacterial species, further underlining their role in the innate immune response (Zhao et al., 2016).
properties
sequence |
AECALKFPNRQCL |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Coiled-coil and C2 domain-containing protein 2A isoform a (1275-1287) |
Origin of Product |
United States |
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